Cas no 50266-89-2 (4-chloro-Benzofuro[2,3-d]pyridazine)

• Product Name: 4-chloro-Benzofuro[2,3-d]pyridazine
• CAS No: 50266-89-2
• MF: C₁₀H₅ClN₂O
• MW: 204.612500905991
• MDL: MFCD29072078
• CID: 1113143
• PubChem ID: 12394145
• Update Time: 2025-06-25

4-chloro-Benzofuro[2,3-d]pyridazine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-Benzofuro[2,3-d]pyridazine
• 6-chloro-8-oxa-4,5-diazatricyclo[7.4.0.0?,?]trideca-1(9),2(7),3,5,10,12-hexaene
• 50266-89-2
• SCHEMBL26422854

• MDL： MFCD29072078
• Inchi： 1S/C10H5ClN2O/c11-10-9-7(5-12-13-10)6-3-1-2-4-8(6)14-9/h1-5H
• InChI Key： IINBKGDLGJNENQ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN=1)C1C=CC=CC=1O2

Computed Properties

• Exact Mass: 204.0090405g/mol
• Monoisotopic Mass: 204.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-chloro-Benzofuro[2,3-d]pyridazine

Introduction to 4-Chloro-Benzofuro[2,3-d]pyridazine (CAS No. 50266-89-2)

4-Chloro-Benzofuro[2,3-d]pyridazine, with the CAS number 50266-89-2, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzofuro[2,3-d]pyridazines, which are characterized by a fused ring system consisting of a benzene ring, a furan ring, and a pyridazine ring. The presence of the chlorine substituent at the 4-position of the benzene ring further enhances its chemical and biological properties.

The synthesis of 4-chloro-benzofuro[2,3-d]pyridazine has been extensively studied, with various methods reported in the literature. One common approach involves the reaction of 4-chlorobenzaldehyde with malononitrile followed by cyclization under appropriate conditions. The resulting intermediate is then subjected to further reactions to form the final product. Recent advancements in synthetic methodologies have focused on improving yield and selectivity, as well as reducing environmental impact. For instance, green chemistry principles have been applied to develop more sustainable and efficient synthetic routes.

In terms of its biological activities, 4-chloro-benzofuro[2,3-d]pyridazine has shown promising results in several areas. One notable application is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest. Additionally, it has been reported to inhibit key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.

Beyond its anticancer properties, 4-chloro-benzofuro[2,3-d]pyridazine has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have shown that it can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases. The compound's ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2 contributes to its therapeutic potential in these conditions.

The pharmacokinetic properties of 4-chloro-benzofuro[2,3-d]pyridazine have also been studied to understand its behavior in vivo. Research has indicated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further drug development. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed through further optimization.

In the context of clinical trials, several derivatives of 4-chloro-benzofuro[2,3-d]pyridazine have entered various stages of clinical evaluation. These trials aim to assess the safety and efficacy of these compounds in treating specific diseases. Preliminary results from phase I trials have shown promising outcomes, with good tolerability and dose-dependent responses observed in patients.

The future prospects for 4-chloro-benzofuro[2,3-d]pyridazine are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to explore new applications beyond cancer and inflammation, such as neurodegenerative diseases and infectious diseases.

In conclusion, 4-chloro-benzofuro[2,3-d]pyridazine (CAS No. 50266-89-2) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug development. Continued research and clinical evaluation will likely uncover new opportunities for this compound in the treatment of various diseases.